4-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile

• IUPAC Name: 4-(2-fluorophenyl)-2-methyl-5-oxo-1,4-dihydroindeno[1,2-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H13FN2O/c1-11-15(10-22)17(14-8-4-5-9-16(14)21)18-19(23-11)12-6-2-3-7-13(12)20(18)24/h2-9,17,23H,1H3
• InChI Key: FVSZQGHJPDSZIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)C3=CC=CC=C3C2=O)C4=CC=CC=C4F)C#N
• Molecular Formula: C20H13FN2O
• Molecular Weight: 316.3 g/mol

Description

4-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H13FN2O and its molecular weight is 316.3g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyridine Derivatives: This compound has been used in the synthesis of new series of pyridine and fused pyridine derivatives, demonstrating its versatility in chemical reactions (Al-Issa, 2012).
• Facile Synthetic Approaches: It serves as a precursor in the facile synthesis of new series of pyrazole-4-carbonitrile derivatives, highlighting its utility in organic synthesis (Ali et al., 2016).
• Novel Synthetic Routes: The compound is involved in novel routes to synthesize 1-substituted 3-(dialkylamino)-9-oxo-9H-indeno[2,1-c]pyridine-4-carbonitriles, expanding its application in the synthesis of complex chemical structures (Landmesser et al., 2008).

Materials Science and Electronics

• Characterization in Device Fabrication: The compound's derivatives are used in the synthesis and devices characterization of pyrazolo[4,3-b] pyridine derivatives, which are relevant in materials science, particularly in the fabrication of electronic devices (El-Menyawy et al., 2019).
• Applications in Electronics: Derivatives of this compound are studied for their optical and junction characteristics, indicating potential applications in electronic devices and sensors (Zedan et al., 2020).

Pharmaceutical Research

• Drug Development Studies: While specific applications in drug development are not detailed, related compounds have been synthesized and analyzed for their potential in pharmaceutical research, suggesting that 4-(2-fluorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile could have similar applications (Venkateshan et al., 2020).

Corrosion Inhibition

• Corrosion Inhibition: Some derivatives of this compound have been investigated for their corrosion inhibition effects, particularly in the context of copper in acidic systems, indicating potential applications in materials protection (Sudheer & Quraishi, 2015).

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibit cyclin-dependent kinases (cdks) . CDKs are a family of protein kinases that regulate the cell cycle and transcription. They play a crucial role in cell proliferation, differentiation, and apoptosis .

Mode of Action

Compounds with similar structures have been reported to inhibit their targets by binding to the atp-binding pocket, thereby preventing atp from binding and the subsequent phosphorylation process . This results in the inhibition of the kinase activity of the target proteins .

Biochemical Pathways

Given its potential inhibitory effect on cdks, it can be inferred that it may affect cell cycle progression and transcription regulation . The downstream effects could include cell cycle arrest, apoptosis, or changes in gene expression .

Result of Action

Based on its potential inhibitory effect on cdks, it can be inferred that it may lead to cell cycle arrest, apoptosis, or changes in gene expression .